1-(4-bromobenzoyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-4-piperidinecarboxamide
Overview
Description
1-(4-bromobenzoyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C23H27BrN2O4 and its molecular weight is 475.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 474.11542 g/mol and the complexity rating of the compound is 559. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Applications
Novel Compounds Synthesis : This compound has been used as a basis for synthesizing various novel heterocyclic compounds. For instance, Abu-Hashem et al. (2020) explored its utility in creating new chemical structures with potential applications in medicinal chemistry, demonstrating its versatility in synthetic organic chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Hydrogen Bonding Studies : Research by Smith and Wermuth (2010) utilized derivatives of this compound to study hydrogen bonding in proton-transfer compounds, highlighting its significance in understanding molecular interactions and crystallography (Smith & Wermuth, 2010).
Anticancer and Antitumor Applications : Deady et al. (2003) researched the use of this compound in synthesizing carboxamide derivatives of benzo[b][1,6]naphthyridines, which showed potent cytotoxic effects against various cancer cell lines, indicating its potential in cancer therapy research (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).
Antimicrobial Activity : Babu, Srinivasulu, and Kotakadi (2015) synthesized derivatives of this compound that exhibited potential antimicrobial activity, emphasizing its role in the development of new antimicrobial agents (Babu, Srinivasulu, & Kotakadi, 2015).
Polymer Synthesis : Yu, Seino, and Ueda (1999) utilized this compound in the synthesis of ordered polymers, which could have implications in materials science and engineering (Yu, Seino, & Ueda, 1999).
Pharmacological and Biological Properties
Anticancer Agents Synthesis : Rehman et al. (2018) synthesized propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole with potential anticancer properties, highlighting the compound's role in creating new cancer therapies (Rehman, Ahtzaz, Abbasi, Siddiqui, Saleem, Manzoor, Iqbal, Virk, Chohan, & Shah, 2018).
GyrB Inhibitors for Tuberculosis : Jeankumar et al. (2013) researched thiazole-aminopiperidine hybrid analogues derived from this compound, which showed promising activity as Mycobacterium tuberculosis GyrB inhibitors (Jeankumar, Renuka, Santosh, Soni, Sridevi, Suryadevara, Yogeeswari, & Sriram, 2013).
Anti-Arrhythmic Activity : Abdel‐Aziz et al. (2009) synthesized piperidine-based 1,3-thiazole, 1,3,4-thiadiazole, and 1,3-thiazolo[2,3-c]-1,2,4-triazole derivatives, some of which exhibited significant anti-arrhythmic activity (Abdel‐Aziz, Abdel-Wahab, El-Sharief, & Abdulla, 2009).
- lett, 2002)](https://consensus.app/papers/interaction-antagonist-npiperidin1yl54chlorophenyl1-shim/de556d6f16dd5dd7a9d9af47f4d09075/?utm_source=chatgpt).
Additional Applications
Drug Development for Hyperproliferative Disorders : Kucerovy, Li, Prasad, Repič, and Blacklock (1997) developed a process for synthesizing a compound closely related to 1-(4-bromobenzoyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-4-piperidinecarboxamide for treating hyperproliferative disorders and cancer, indicating its significance in drug development (Kucerovy, Li, Prasad, & Repič, Blacklock, 1997).
Analogue Synthesis for Rhein Drug : Owton, Brunavs, Miles, Dobson, and Steggles (1995) synthesized an analogue of the osteoarthritis drug rhein, which involved derivatives of the compound , showing its relevance in medicinal chemistry and pharmacology (Owton, Brunavs, Miles, Dobson, & Steggles, 1995).
Antidepressant Agents Synthesis : Bauer et al. (1976) synthesized spiro[isobenzofuran-1(3H),4'-piperidines] as potential central nervous system agents, demonstrating the compound's utility in developing new treatments for mental health disorders (Bauer, Duffy, Hoffman, Klioze, Kosley, Mcfadden, Martin, Ong, & Geyer, 1976).
Properties
IUPAC Name |
1-(4-bromobenzoyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27BrN2O4/c1-29-20-8-3-16(15-21(20)30-2)9-12-25-22(27)17-10-13-26(14-11-17)23(28)18-4-6-19(24)7-5-18/h3-8,15,17H,9-14H2,1-2H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFHXVZZEBGYIRJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)Br)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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